Cas no 153836-44-3 (1-(azetidin-3-yl)imidazole;hydrochloride)

• Product Name: 1-(azetidin-3-yl)imidazole;hydrochloride
• CAS No: 153836-44-3
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD18838975
• CID: 1023829
• PubChem ID: 53488022
• Update Time: 2025-11-02

1-(azetidin-3-yl)imidazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)-1H-imidazole hydrochloride
• 1-(Azetidin-3-yl)-1H-imidazole dihydrochloride
• 1-(azetidin-3-yl)imidazole,hydrochloride
• 1-(Azetidin-3-yl)-1H-imidazole 2HCl
• 1-(azetidin-3-yl)imidazole;hydrochloride
• 1-(AZETIDIN-3-YL)-1H-IMIDAZOLE. HCL
• 153836-44-3
• E10005
• 2438777-71-8
• AKOS016005573
• 1-(azetidin-3-yl)-1H-imidazolehydrochloride
• SCHEMBL7401834
• DTXSID70705398
• DB-389807
• SB52184
• 1-(Azetidin-3-yl)-1H-imidazole--hydrogen chloride (1/1)
• LS-13144
• 1-(AZETIDIN-3-YL)-1H-IMIDAZOLE HCL

• MDL： MFCD18838975
• Inchi： 1S/C6H9N3.ClH/c1-2-9(5-7-1)6-3-8-4-6;/h1-2,5-6,8H,3-4H2;1H
• InChI Key： LOXVISDLNHWOKO-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C1)N1C=NC=C1

Computed Properties

• Exact Mass: 159.0563250g/mol
• Monoisotopic Mass: 159.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(azetidin-3-yl)imidazole;hydrochloride

Comprehensive Overview of 1-(Azetidin-3-yl)imidazole Hydrochloride (CAS No. 153836-44-3): Properties, Applications, and Research Insights

1-(Azetidin-3-yl)imidazole hydrochloride (CAS No. 153836-44-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This compound combines an azetidine ring with an imidazole moiety, offering versatile reactivity and potential biological activity. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug discovery and medicinal chemistry applications.

The growing interest in small molecule drug development has propelled compounds like 1-(azetidin-3-yl)imidazole HCl into the spotlight. Researchers are actively investigating its role as a pharmacophore or building block for kinase inhibitors, GPCR-targeted therapies, and other precision medicine approaches. The compound's balanced lipophilicity and hydrogen bonding capacity make it attractive for optimizing drug-like properties in lead compounds.

Recent studies highlight the significance of azetidine-containing compounds in addressing modern therapeutic challenges, including drug resistance and selectivity issues. The constrained geometry of the azetidine ring in 153836-44-3 offers distinct advantages in molecular recognition, potentially reducing off-target effects - a critical consideration in next-generation therapeutics. This aligns with current industry focus on targeted drug delivery and personalized treatment strategies.

From a synthetic chemistry perspective, 1-(azetidin-3-yl)imidazole hydrochloride serves as a valuable intermediate for structure-activity relationship (SAR) studies. Its reactive sites allow for diverse functionalization, enabling medicinal chemists to explore various molecular modifications while maintaining the core scaffold's beneficial properties. This flexibility contributes to its utility in combinatorial chemistry and high-throughput screening platforms.

The compound's physicochemical properties have been carefully characterized to support research applications. With a molecular weight of 158.62 g/mol (free base) and enhanced water solubility in its hydrochloride form, CAS 153836-44-3 demonstrates favorable characteristics for in vitro and in vivo studies. These properties address common formulation challenges in early-stage drug development, particularly for bioavailability optimization.

Emerging trends in fragment-based drug discovery have further increased demand for well-characterized heterocyclic building blocks like 1-(azetidin-3-yl)imidazole. The compound's moderate size and balanced polarity make it suitable for molecular docking studies and virtual screening approaches. Researchers appreciate its potential to serve as a privileged structure in designing novel bioactive molecules.

Quality control and analytical methods for 153836-44-3 have advanced significantly, with modern techniques including HPLC-MS and NMR spectroscopy ensuring high purity standards. These developments support reproducible research outcomes and facilitate regulatory compliance in preclinical studies. The compound's stability profile under various conditions has been extensively documented to guide proper handling and storage protocols.

In the context of green chemistry initiatives, synthetic routes to 1-(azetidin-3-yl)imidazole hydrochloride have been optimized to reduce environmental impact. Recent process improvements focus on atom economy, catalyst efficiency, and waste minimization, aligning with pharmaceutical industry sustainability goals. These advancements make the compound more accessible for research while addressing ecological concerns.

The scientific literature reveals growing applications of azetidine-imidazole hybrids in addressing challenging biological targets. Particular interest surrounds their potential in neurological research and immunomodulation, where the balanced physicochemical properties of CAS 153836-44-3 may offer advantages over traditional scaffolds. These developments correspond with increasing investment in CNS drug discovery and immune-oncology.

As research continues, 1-(azetidin-3-yl)imidazole hydrochloride maintains its position as a valuable tool in medicinal chemistry. Its combination of synthetic accessibility, structural diversity potential, and favorable drug-like characteristics ensures ongoing relevance in hit-to-lead optimization and drug candidate selection processes. The compound exemplifies how strategic molecular design can address contemporary challenges in therapeutic development.